Cas no 70589-07-0 (3-hydrazinyl-6-(1H-pyrazol-1-yl)pyridazine)

3-Hydrazinyl-6-(1H-pyrazol-1-yl)pyridazine is a heterocyclic compound featuring both pyridazine and pyrazole moieties, offering versatile reactivity for synthetic applications. Its hydrazinyl group enables use as a building block in the preparation of hydrazones, heterocyclic fused systems, and other functionalized derivatives. The pyrazole substituent enhances its potential as a ligand in coordination chemistry or as a precursor for pharmacologically active molecules. This compound is particularly valuable in medicinal chemistry and materials science due to its dual functionalization, allowing for selective modifications. Its stability and well-defined reactivity profile make it a reliable intermediate for targeted synthesis in research and industrial applications.
3-hydrazinyl-6-(1H-pyrazol-1-yl)pyridazine structure
70589-07-0 structure
Product Name:3-hydrazinyl-6-(1H-pyrazol-1-yl)pyridazine
CAS No:70589-07-0
MF:C7H8N6
MW:176.178619384766
CID:1116368
PubChem ID:3031327
Update Time:2025-06-07

3-hydrazinyl-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-hydrazinyl-6-(1H-pyrazol-1-yl)-Pyridazine
    • (6-pyrazol-1-ylpyridazin-3-yl)hydrazine
    • 3(2H)-Pyridazinone, 6-(1H-pyrazol-1-yl)-, hydrazone
    • 3-hydrazino-6-pyrazol-1-yl-pyridazine
    • 3-hydrazinyl-6-(1H-pyrazol-1-yl)pyridazine
    • 6-(1H-Pyrazol-1-yl)-3(2H)-pyridazinone hydrazone
    • AC1MHRUN
    • AC1Q554V
    • BRN 0782978
    • CHEMBL348288
    • CTK7F1637
    • 3-pyrazol-1-yl-6-hydrazinylpyridazine
    • EN300-41954
    • CS-0248933
    • 70589-07-0
    • DTXSID70220874
    • AKOS009505060
    • G45108
    • Inchi: 1S/C7H8N6/c8-10-6-2-3-7(12-11-6)13-5-1-4-9-13/h1-5H,8H2,(H,10,11)
    • InChI Key: GJNSELBGDLLJPP-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C1=CC=C(NN)N=N1

Computed Properties

  • Exact Mass: 176.08124
  • Monoisotopic Mass: 176.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 81.6Ų

Experimental Properties

  • PSA: 81.65

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